Cas no 38629-25-3 (2,5-Diethoxypyrazine)

• Product Name: 2,5-Diethoxypyrazine
• CAS No: 38629-25-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1090808
• PubChem ID: 11073813
• Update Time: 2025-04-23

2,5-Diethoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2,5-Diethoxypyrazine
• 38629-25-3
• SCHEMBL7592261
• DTXSID30454193

• Inchi： 1S/C8H12N2O2/c1-3-11-7-5-10-8(6-9-7)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： SJDFMJZMQLIMDN-UHFFFAOYSA-N
• SMILES： O(C1C=NC(=CN=1)OCC)CC

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,5-Diethoxypyrazine

Professional Introduction to 2,5-Diethoxypyrazine (CAS No. 38629-25-3)

2,5-Diethoxypyrazine, with the chemical formula C₆H₁₀N₂O₂ and CAS number 38629-25-3, is a significant intermediate in modern chemical synthesis and pharmaceutical research. This compound has garnered considerable attention due to its versatile applications in the development of bioactive molecules, particularly in medicinal chemistry and agrochemical industries. Its unique structural framework, featuring a pyrazine core substituted with two ethoxy groups, makes it a valuable precursor for constructing more complex heterocyclic systems.

Thesynthesis of 2,5-Diethoxypyrazine typically involves the condensation of ethyl oxalate with hydrazine hydrate, followed by methylation or ethylation to introduce the ethoxy substituents at the 2- and 5-positions. This methodological approach ensures high yield and purity, making it a preferred choice for industrial-scale production. The compound’s stability under various reaction conditions further enhances its utility as a building block in multi-step synthetic pathways.

In recent years, 2,5-Diethoxypyrazine has been extensively studied for its potential in drug discovery. Its pyrazine moiety is a common pharmacophore found in numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The ethoxy groups provide additional functional handles that can be modified through various chemical transformations, such as nucleophilic substitution or metal-catalyzed coupling reactions, to tailor the molecular properties for specific biological activities.

One of the most compelling aspects of 2,5-Diethoxypyrazine is its role in the development of novel agrochemicals. Pyrazine derivatives have shown promise as herbicides, fungicides, and insecticides due to their ability to interact with biological targets in pests and weeds. Researchers have leveraged the reactivity of 2,5-Diethoxypyrazine to design compounds that exhibit potent pest control mechanisms while minimizing environmental impact. For instance, modifications at the 2- and 5-positions have been strategically employed to enhance binding affinity to enzymes involved in plant growth regulation.

Thepharmacological profile of 2,5-Diethoxypyrazine has been explored in several preclinical studies. Its derivatives have demonstrated inhibitory effects on enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial in DNA synthesis and repair pathways. These findings have prompted further investigation into its potential as an anti-cancer agent. Additionally, the compound’s ability to cross the blood-brain barrier has opened avenues for its use in central nervous system (CNS) drug development.

In the realm of material science, 2,5-Diethoxypyrazine has found applications in the synthesis of organic semiconductors and conductive polymers. The pyrazine ring contributes to electron delocalization, making it an ideal candidate for designing materials with enhanced charge transport properties. Researchers have incorporated 2,5-Diethoxypyrazine into π-conjugated systems to improve the performance of organic light-emitting diodes (OLEDs) and photovoltaic devices.

Thechemical reactivity of 2,5-Diethoxypyrazine is another area of active research. It can undergo diverse transformations, including oxidation to form pyrazinediones or reduction to yield hydразinopyrimidines. These derivatives exhibit unique spectroscopic and thermal properties that make them useful in coordination chemistry and catalysis. Transition metal complexes derived from 2,5-Diethoxypyrazine have been reported to catalyze asymmetric hydrogenation and cross-coupling reactions with high enantioselectivity.

In conclusion,2,5-Diethoxypyrazine (CAS No. 38629-25-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural versatility and reactivity make it an indispensable tool for synthetic chemists seeking to develop innovative bioactive molecules. As research continues to uncover new derivatives and applications,2,5-Diethoxypyrazine is poised to remain at the forefront of chemical innovation.